Cas no 66180-50-5 (5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol)

5-(Pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a pyrrolidine ring at the 5-position and a thiol group at the 2-position. This structure imparts unique chemical properties, including strong nucleophilicity and metal-chelating capabilities due to the thiol functionality. The pyrrolidine moiety enhances solubility in organic solvents and may influence biological activity. The compound is of interest in medicinal chemistry and materials science, serving as a versatile intermediate for synthesizing pharmacologically active molecules or functional materials. Its stability and reactivity make it suitable for applications in coordination chemistry, catalysis, and drug development, particularly in designing enzyme inhibitors or antimicrobial agents.

5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol structure

66180-50-5 structure

Product Name:5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol

CAS No:66180-50-5

MF:C₆H₉N₃S₂

MW:187.285757780075

CID:3184270

PubChem ID:45792131

Update Time:2025-07-02

5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 1,3,4-THIADIAZOLE-2(3H)-THIONE, 5-(1-PYRROLIDINYL)-
- CS-0251022
- 66180-50-5
- EN300-53205
- G26234
- CCG-322763
- 5-(pyrrolidin-1-yl)-2,3-dihydro-1,3,4-thiadiazole-2-thione
- Z791617492
- 5-pyrrolidin-1-yl-3H-1,3,4-thiadiazole-2-thione
- AKOS010288182
- 5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol
- RCA18050
- Inchi： 1S/C6H9N3S2/c10-6-8-7-5(11-6)9-3-1-2-4-9/h1-4H2,(H,8,10)
- InChI Key： JZJHGTCUTANFKS-UHFFFAOYSA-N
- SMILES： S1C(NN=C1N1CCCC1)=S

Computed Properties

Exact Mass: 187.02378965Da
Monoisotopic Mass: 187.02378965Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 85Å²

5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B525955-25mg	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5		25mg	$ 50.00	2022-06-07
TRC	B525955-50mg	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5		50mg	$ 95.00	2022-06-07
TRC	B525955-250mg	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5		250mg	$ 320.00	2022-06-07
Enamine	EN300-53205-0.05g	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5	100%	0.05g	$66.0	2023-05-03
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Enamine	EN300-53205-0.25g	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5	100%	0.25g	$142.0	2023-05-03
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Enamine	EN300-53205-1.0g	5-(pyrrolidin-1-yl)-1,3,4-thiadiazole-2-thiol	66180-50-5	100%	1g	$371.0	2023-05-03
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